Cas no 2172281-01-3 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)acetic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)acetic acid
• CAS No: 2172281-01-3
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6232379
• PubChem ID: 165809783
• Update Time: 2025-08-04

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)acetic acid
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}oxy)acetic acid
• EN300-1513947
• 2172281-01-3

• Inchi： 1S/C23H26N2O6/c1-14(2)19(22(28)25-31-13-21(26)27)11-24-23(29)30-12-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,29)(H,25,28)(H,26,27)
• InChI Key： QETZQCLFZPOERD-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NOCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)acetic acid

Compound CAS No 2172281-01-3: 2-{[2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}methyl-3-methylbutanamido]oxy}acetic Acid

The compound with CAS No 2172281-01-3, named 2-{[2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}methyl-3-methylbutanamido]oxy}acetic acid, is a complex organic molecule with significant potential in the fields of drug discovery and chemical synthesis. This compound belongs to the class of amino acids derivatives, specifically featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis due to its stability and ease of removal under specific conditions.

Structure and Synthesis: The molecule consists of a central glycolic acid backbone (a two-carbon chain with a carboxylic acid group), substituted at the hydroxyl position by a complex amide group. The amide group is derived from 3-methylbutanamide, which is further modified by an Fmoc group attached via an amino linkage. The Fmoc group is a well-known protecting group in organic synthesis, particularly in solid-phase peptide synthesis (SPPS). The presence of the Fmoc group suggests that this compound may be an intermediate in the synthesis of larger peptide molecules or bioactive agents.

Applications in Drug Discovery: Recent advancements in medicinal chemistry have highlighted the importance of using protected amino acids as building blocks for constructing bioactive molecules. The Fmoc group's stability under mild basic conditions makes it ideal for sequential coupling reactions, enabling the construction of complex peptide sequences with high precision. This compound could serve as a precursor for synthesizing peptidomimetics or small molecule inhibitors targeting specific biological pathways.

Biological Activity and Research Insights: Emerging research has demonstrated that derivatives of fluorenylmethoxycarbonyl-amino acids can exhibit modulatory effects on various cellular processes. For instance, studies have shown that Fmoc-containing peptides can influence enzyme activity, ion channel function, and receptor signaling pathways. Given its structural complexity, this compound may possess unique pharmacological properties that warrant further investigation in preclinical models.

Synthesis and Optimization: The synthesis of this compound involves multi-step organic reactions, including nucleophilic acyl substitution, amide bond formation, and protection/deprotection strategies. Recent optimizations in synthetic protocols have improved the yield and purity of similar compounds, making them more accessible for large-scale production. The use of environmentally friendly reagents and catalytic systems has also become a focus in the synthesis of such molecules to align with green chemistry principles.

Future Directions: As research into Fmoc-amino acid derivatives continues to evolve, there is growing interest in their application as components of larger macromolecules or as standalone therapeutic agents. Ongoing studies are exploring their potential in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases by targeting key molecular mechanisms.

In conclusion, CAS No 2172281-01-3 represents a valuable tool in modern chemical synthesis and drug discovery. Its unique structure and functional groups make it a promising candidate for developing innovative therapeutic agents. As scientific understanding advances, this compound will likely play an increasingly important role in addressing unmet medical needs.